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Compound of Interest

Compound Name: Acriflavine hydrochloride

Cat. No.: B1501712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acriflavine hydrochloride is a versatile fluorescent dye and biological agent with a rich history

of use as a topical antiseptic.[1][2] In modern research, it is widely utilized for its ability to

intercalate with DNA and RNA, making it a valuable tool for fluorescent staining of nucleic

acids.[3] Furthermore, acriflavine hydrochloride has garnered significant interest in oncology

and molecular biology due to its potent inhibitory effects on Hypoxia-Inducible Factor-1α (HIF-

1α) and its modulation of the Unfolded Protein Response (UPR) pathway.[4]

These notes provide detailed protocols for the preparation of stock and working solutions of

acriflavine hydrochloride for various research applications, including cell culture,

fluorescence microscopy, and signaling pathway analysis.

Physicochemical Properties and Storage
Acriflavine hydrochloride is a reddish-brown crystalline powder.[5] It is a mixture of two key

components: 3,6-diamino-10-methylacridinium chloride and 3,6-diaminoacridine.[6]
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Property Value References

Appearance
Reddish-brown crystalline

powder
[5]

Molecular Formula C₂₇H₂₇Cl₃N₆ [7]

Molecular Weight 541.91 g/mol [6]

Solubility

    Water Soluble (See note below) [4][6]

    DMSO Soluble [6]

    Methanol Soluble [6]

Storage (Solid)
Dry, dark, 0-4°C (short-term),

-20°C (long-term)

Storage (Stock Solutions)
Aliquot and store at -20°C or

-80°C, protected from light

Stability

Stable under recommended

storage conditions.

Incompatible with strong

oxidizing agents.

[5]

Note on Aqueous Solubility: The reported solubility of acriflavine hydrochloride in water

varies significantly, with values ranging from 1 mg/mL to over 300 mg/mL. This variability is

likely due to differences in the ratio of its constituent compounds (acriflavine and proflavine)

between batches and suppliers, as well as the influence of temperature and pH on dissolution.

For consistent results, it is recommended to determine the solubility of a specific batch

empirically or to primarily use solvents like DMSO for preparing high-concentration stock

solutions.

Signaling Pathway Inhibition
Acriflavine hydrochloride is a well-documented inhibitor of key cellular signaling pathways,

primarily the HIF-1α and ATF4/UPR pathways.
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HIF-1α Pathway Inhibition
Under hypoxic conditions, the HIF-1α subunit is stabilized and translocates to the nucleus,

where it dimerizes with the HIF-1β subunit. This heterodimer then binds to hypoxia-response

elements (HREs) in the promoters of target genes, activating the transcription of genes

involved in angiogenesis, glucose metabolism, and cell survival. Acriflavine hydrochloride
directly binds to the HIF-1α subunit, preventing its dimerization with HIF-1β, thereby inhibiting

the transcriptional activity of HIF-1.
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Caption: Acriflavine hydrochloride inhibits the HIF-1α pathway.

ATF4/UPR Pathway Modulation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1501712?utm_src=pdf-body-img
https://www.benchchem.com/product/b1501712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acriflavine hydrochloride also modulates the Unfolded Protein Response (UPR), a cellular

stress response. It has been shown to inhibit the PERK/eIF2α/ATF4 branch of the UPR. By

preventing the phosphorylation of eIF2α, acriflavine hydrochloride reduces the translation of

Activating Transcription Factor 4 (ATF4), a key transcription factor involved in the cellular

response to stress and in promoting cell survival.
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Caption: Acriflavine hydrochloride modulates the ATF4/UPR pathway.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Acriflavine
Hydrochloride Stock Solution in DMSO
This protocol is suitable for preparing a high-concentration stock solution for use in cell culture

and other in vitro assays.

Materials:

Acriflavine hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 5.42 mg of acriflavine hydrochloride powder using a

calibrated analytical balance.

Dissolving: Add 1 mL of sterile DMSO to the powder.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming may be

applied if necessary.

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C or -80°C, protected from light.
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Caption: Workflow for preparing a 10 mM stock solution in DMSO.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the dilution of the 10 mM DMSO stock solution to final working

concentrations for treating cells in culture.

Materials:

10 mM Acriflavine hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

Thawing: Thaw an aliquot of the 10 mM stock solution at room temperature.

Serial Dilution (Example for 10 µM working solution):

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of

sterile cell culture medium to obtain a 10 µM solution. Mix well by gentle pipetting.

Further dilute this intermediate solution as needed to achieve the final desired working

concentration in the cell culture vessel. For example, to achieve a final concentration of 1

µM in a 10 mL culture, add 1 mL of the 10 µM intermediate solution to 9 mL of culture

medium.
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Application: Add the appropriate volume of the final working solution to the cell culture plates

or flasks. Ensure the final concentration of DMSO in the culture medium is non-toxic to the

cells (typically ≤ 0.1%).

Data Presentation: Example Working Concentrations for Cell Culture

Application Cell Line
Working
Concentration

Incubation
Time

References

HIF-1 Inhibition HSR-GBM1 5 µM 24 hours

Clonogenic

Assay

Neurosphere-

derived cells
1-25 µM 72 hours

SARS-CoV-2

Inhibition

Vero,

A549ACE2+
1-10 µM 24 hours

Protocol 3: Preparation of a 0.1% (w/v) Aqueous Stock
Solution for Staining
This protocol is suitable for preparing an aqueous stock solution for use in fluorescence

microscopy and other staining applications.

Materials:

Acriflavine hydrochloride powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile, light-blocking container (e.g., amber bottle)

Calibrated analytical balance

Magnetic stirrer and stir bar

Procedure:

Weighing: Weigh out 100 mg of acriflavine hydrochloride powder.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1501712?utm_src=pdf-body
https://www.benchchem.com/product/b1501712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1501712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolving: Add the powder to 100 mL of sterile, purified water in a sterile, light-blocking

container.

Mixing: Place a sterile magnetic stir bar in the container and stir the solution until the powder

is completely dissolved.

Storage: Store the 0.1% (w/v) stock solution at 4°C, protected from light.

Preparation of a 0.01% (w/v) Working Solution: To prepare a 0.01% working solution, dilute the

0.1% stock solution 1:10 with sterile, purified water (e.g., 1 mL of 0.1% stock solution + 9 mL of

water).

Safety Precautions
Acriflavine hydrochloride is harmful if swallowed and can cause serious eye irritation. It is

important to handle the powder and solutions with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a

fume hood when handling the powder. Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Acriflavine
Hydrochloride Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1501712#preparing-acriflavine-hydrochloride-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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